- Preparation of compounds with TRK inhibitory activity, China, , ,
Cas no 93290-12-1 (Ethyl 5-formyl-1H-pyrazole-3-carboxylate)
93290-12-1 structure
Product Name:Ethyl 5-formyl-1H-pyrazole-3-carboxylate
CAS No:93290-12-1
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD16620106
CID:844592
PubChem ID:3542775
Update Time:2024-10-26
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-1H-Pyrazole-3-carboxylic acid ethyl ester
- Ethyl 5-Formylpyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 5-formyl-, ethyl ester
- ethyl 3(5)-formylpyrazole-5(3)-carboxylate
- ethyl 5-formyl-1H-pyrazole-3-carboxylate
- Ethyl 3-formyl-1H-pyrazole-5-carboxylate
- DURUTRWXAPRQHM-UHFFFAOYSA-N
- Ethyl5-Formylpyrazole-3-carboxylate
- 5789AC
- KM3179
- NE61573
- TRA0036683
- AB16859
- SY018583
- TC
- 5-Formylpyrazole-3-carboxylic acid ethyl ester
- SCHEMBL14097075
- EN300-55217
- Ethyl3-formyl-1H-pyrazole-5-carboxylate
- AKOS006238803
- DB-169069
- SCHEMBL5599267
- CS-0055100
- J-520877
- 5-Formyl-2H-pyrazole-3-carboxylic acid ethyl ester
- AS-32669
- DTXSID60393480
- Z825863534
- 93290-12-1
- AKOS016013842
- DA-18223
- MFCD16620106
- Ethyl 5-formyl-1H-pyrazole-3-carboxylate
-
- MDL: MFCD16620106
- Inchi: 1S/C7H8N2O3/c1-2-12-7(11)6-3-5(4-10)8-9-6/h3-4H,2H2,1H3,(H,8,9)
- InChI Key: DURUTRWXAPRQHM-UHFFFAOYSA-N
- SMILES: O=CC1NN=C(C(OCC)=O)C=1
Computed Properties
- Exact Mass: 168.05300
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72
- XLogP3: 0.6
Experimental Properties
- Boiling Point: 373.6±27.0℃/760mmHg
- PSA: 72.05000
- LogP: 0.39890
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003436-250mg |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 95% | 250mg |
$157.29 | 2023-08-31 | |
| Alichem | A049003436-1g |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 95% | 1g |
$359.66 | 2023-08-31 | |
| Alichem | A049003436-5g |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 95% | 5g |
$1144.00 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851166-1g |
Ethyl 5-Formylpyrazole-3-carboxylate |
93290-12-1 | ≥95% | 1g |
1,625.40 | 2021-05-17 | |
| Chemenu | CM188198-250mg |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 95+% | 250mg |
$415 | 2021-08-05 | |
| TRC | E703010-50mg |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E703010-100mg |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E703010-500mg |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate |
93290-12-1 | 500mg |
$ 295.00 | 2022-06-05 | ||
| Apollo Scientific | OR926922-100mg |
5-Formyl-1H-pyrazole-3-carboxylic acid ethyl ester |
93290-12-1 | 95% | 100mg |
£54.00 | 2025-02-21 | |
| Apollo Scientific | OR926922-250mg |
5-Formyl-1H-pyrazole-3-carboxylic acid ethyl ester |
93290-12-1 | 95% | 250mg |
£93.00 | 2025-02-21 |
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 0 °C; 30 min, rt
1.2 Solvents: 1,2-Dichloroethane ; rt → 0 °C; 0 °C; 0 °C → reflux; 30 min, reflux
1.3 Reagents: Water ; cooled
1.2 Solvents: 1,2-Dichloroethane ; rt → 0 °C; 0 °C; 0 °C → reflux; 30 min, reflux
1.3 Reagents: Water ; cooled
Reference
Production Method 2
Reaction Conditions
Reference
- Preparation of isoquinoline derivatives as c-Jun N-terminal kinase (JNK) inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 30 min, rt
1.2 1 h, rt
1.3 Reagents: Methanol ; 10 min, rt
1.2 1 h, rt
1.3 Reagents: Methanol ; 10 min, rt
Reference
- Stabilization and activation of unstable propynal in the zeolite nanospace and its application to addition reactions, Catalysis Science & Technology, 2017, 7(19), 4422-4430
Production Method 4
Reaction Conditions
1.1 Solvents: Dichloromethane ; 12 h, rt
Reference
- 1,3-Dipolar cycloaddition of ethyl diazoacetate to alkynes in the pores of zeolite NaY, Chemistry Letters, 2007, 36(1), 60-61
Production Method 5
Reaction Conditions
1.1 Solvents: Diethyl ether ; 30 min, reflux
1.2 Reagents: Formic acid ; 1 h, rt
1.2 Reagents: Formic acid ; 1 h, rt
Reference
- 1,3-Dipolar cycloaddition in the synthesis of pyrazolyl-substituted nitronyl nitroxides, Russian Chemical Bulletin, 2005, 54(9), 2169-2181
Production Method 6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 6 h, 65 °C
Reference
- Brominated trihalomethyl enones as versatile precursors to 3-ethoxy, -formyl, -azidomethyl, -triazolyl, and 3-aminomethyl pyrazoles, Journal of Heterocyclic Chemistry, 2013, 50(1), 71-77
Production Method 7
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
- Some aldehydes of the pyrazole and 1,2,3-triazole series, Berichte der Deutschen Chemischen Gesellschaft [Abteilung] B: Abhandlungen, 1941, 74, 1680-7
Production Method 8
Reaction Conditions
Reference
- Preparation of 5-substituted 2H-pyrazole-3-carboxylic acid derivatives as agonists for the RUP25 nicotinic acid receptor for the treatment of dyslipidemia and related diseases, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
Reference
- Substituted pyrazolyl compounds and methods employing these compounds, United States, , ,
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Raw materials
- 1H-Pyrazole-3-carboxylic acid, 5-(diethoxymethyl)-, ethyl ester
- ethyl propiolate
- Ethyl pyrazole-3-carboxylate
- Ethane, 2-diazo-1,1-dimethoxy-
- 2-Propynal (>85%, stabilized with Hydroquinone)
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Preparation Products
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:93290-12-1)Ethyl 5-formyl-1H-pyrazole-3-carboxylate
Order Number:A859836
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:20
Price ($):473.0/1818.0
Email:sales@amadischem.com
Ethyl 5-formyl-1H-pyrazole-3-carboxylate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:93290-12-1)Ethyl 5-formyl-1H-pyrazole-3-carboxylate
Purity:99%/99%
Quantity:5g/25g
Price ($):473.0/1818.0